(6-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol

• Molecular Formula: C6H5ClN4O
• Molecular Weight: 184.58 g/mol
• IUPAC Name: (6-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol
• InChI: InChI=1S/C6H5ClN4O/c7-4-1-8-6-9-5(3-12)10-11(6)2-4/h1-2,12H,3H2
• InChI Key: RLURHAMJMNWELO-UHFFFAOYSA-N
• SMILES: C1=C(C=NC2=NC(=NN21)CO)Cl

Description

(6-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol is a useful research compound. Its molecular formula is C6H5ClN4O and its molecular weight is 184.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality (6-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6-Chloro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a slurry of (3-amino-1H-1,2,4-triazol-5-yl)methanol (28.5 g, 150 mmol) in acetic acid was added chloromalonaldehyde (16 g, 150 mmol). The mixture was heated to 80° C. for 4 hours. Upon cooling of the reaction to room temperature, the product crystallized out as a white solid (25.5 g, 92%). 1H NMR (300 MHz, DMSO-D6) δ: 4.67 (s, 2 H), 5.62 (s, 1 H), 8.94 (d, J=2.45 Hz, 1 H), 9.81 (d, J=2.45 Hz, 1 H). MS (APCI): 185.0 (M+H+).

Synthesis routes and methods II

Procedure details

To a slurry of (5-amino-1H-[1,2,4]triazol-3-yl)-methanol (28.5 g, 150 mmol, from step 6 of example A(1)) in acetic acid was added chloromalonaldehyde (16 g, 150 mmol). The mixture was heated to 80° C. for 4 hours. Upon cooling of the reaction, the product crystallized out as a white solid (25.5 g, 92%). 1H NMR (300 MHz, DMSO-d6): δ 4.67 (s, 2 H), 5.62 (s, 1 H), 8.94 (d, J=2.45 Hz, 1 H), 9.81 (d, J=2.45 Hz, 1 H).